Cas no 2229353-29-9 (methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate
• CAS No: 2229353-29-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5974651
• PubChem ID: 165715027
• Update Time: 2025-08-05

methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate
• 2229353-29-9
• EN300-1999565

• Inchi： 1S/C12H11NO3/c1-16-11(15)9-6-8(2-3-10(9)14)12(7-13)4-5-12/h2-3,6,14H,4-5H2,1H3
• InChI Key： AESMRXQTEPZFRW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C1(C#N)CC1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.3Ų

Additional information on methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate

Comprehensive Guide to Methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate (CAS No. 2229353-29-9): Properties, Applications, and Market Insights

Methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate (CAS No. 2229353-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyanocyclopropyl moiety, exhibits unique chemical properties that make it valuable for drug discovery and material science applications. With the growing demand for novel bioactive molecules, this compound has emerged as a promising intermediate in the synthesis of advanced therapeutic agents.

The molecular structure of methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate combines a benzoate ester framework with a strategically positioned hydroxy group and cyanocyclopropyl substituent. This arrangement contributes to its distinctive reactivity profile and potential biological activity. Researchers are particularly interested in its application as a building block for small molecule drugs, especially in the development of kinase inhibitors and anti-inflammatory compounds – two of the most searched therapeutic categories in modern pharmaceutical research.

Recent studies highlight the compound's utility in medicinal chemistry, where its hydrogen bond donor/acceptor properties enable precise molecular interactions. The cyanocyclopropyl group, in particular, has shown remarkable potential in improving metabolic stability of drug candidates – a key concern frequently searched by pharmaceutical scientists. This characteristic makes CAS 2229353-29-9 particularly valuable for addressing challenges in drug design related to bioavailability and pharmacokinetics.

From a synthetic chemistry perspective, methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate offers multiple sites for chemical modification, making it a versatile intermediate. The methyl ester group can undergo hydrolysis or transesterification, while the phenolic hydroxyl provides opportunities for etherification or conjugation. These features align perfectly with current trends in fragment-based drug discovery (FBDD), a hot topic in pharmaceutical research circles and a frequently searched term in scientific databases.

The compound's stability under various conditions has made it attractive for high-throughput screening applications. Many research organizations are actively searching for stable, modifiable scaffolds like 2229353-29-9 to accelerate their drug discovery pipelines. Its balanced lipophilicity, as suggested by computational models, positions it well for developing compounds with optimal drug-like properties – another highly searched concept in pharmaceutical development.

In the agrochemical sector, derivatives of methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate have shown promise as potential plant growth regulators. The cyanocyclopropyl moiety appears to influence plant hormone pathways, making this compound interesting for sustainable agriculture applications – a rapidly growing field with increasing search volume. Researchers are investigating its potential to develop new generations of eco-friendly crop protection agents that align with modern environmental standards.

The global market for specialized chemical intermediates like CAS 2229353-29-9 is expanding significantly, driven by increased R&D investment in both pharmaceutical and agricultural sectors. Market analysis reveals growing search trends for custom synthesis services and building block compounds, indicating strong demand for molecules with the versatility of methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate. Suppliers are responding by developing scalable synthetic routes to meet research and production needs.

Quality control of 2229353-29-9 typically involves advanced analytical techniques including HPLC, NMR, and mass spectrometry – all frequently searched analytical methods by quality assurance professionals. The compound's purity is crucial for research applications, particularly in sensitive areas like biological screening where impurities could lead to false results. This underscores the importance of reliable sourcing from certified suppliers.

Future research directions for methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate may explore its potential in covalent inhibitor design – a trending topic in drug discovery circles. The cyanocyclopropyl group's unique electronic properties could facilitate novel binding mechanisms with biological targets. Additionally, its application in PROTAC (Proteolysis Targeting Chimera) technology represents another exciting frontier, as evidenced by growing search interest in this revolutionary therapeutic approach.

Environmental and safety considerations for handling CAS 2229353-29-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling – a fundamental safety practice with consistent search volume among laboratory professionals. The compound's stability profile suggests good compatibility with common laboratory storage conditions.

For researchers considering methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate for their projects, several synthetic routes have been published in recent literature. The most common approaches involve Pd-catalyzed coupling reactions to introduce the cyanocyclopropyl group – a testament to the continued importance of transition metal catalysis in organic synthesis (a perennial search topic among chemists). Alternative methods using photocatalysis or electrochemical synthesis are also being explored, reflecting current trends toward sustainable chemistry practices.

In conclusion, methyl 5-(1-cyanocyclopropyl)-2-hydroxybenzoate (CAS No. 2229353-29-9) represents a valuable chemical entity with diverse applications in life sciences. Its unique structural features and synthetic versatility position it as an important tool for addressing current challenges in drug discovery and agrochemical development. As research continues to uncover new applications for this compound, its significance in scientific and industrial contexts is likely to grow, making it a molecule worth watching in coming years.